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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetyl-1-propanol (CAS No. 1071-73-4), also known as 5-hydroxy-2-pentanone, is a
bifunctional organic molecule containing both a ketone and a primary alcohol functional group.
This unique structure imparts upon it a versatile solubility profile, making it a valuable
intermediate and solvent in various chemical and pharmaceutical applications. This guide
provides a detailed overview of the solubility of 3-acetyl-1-propanol in water and a range of
common organic solvents, based on available data.

Core Concepts in Solubility

The solubility of a substance is fundamentally governed by the principle of "like dissolves like."
This means that substances with similar polarities and intermolecular forces are more likely to
be miscible. 3-Acetyl-1-propanol possesses a polar hydroxyl (-OH) group capable of
hydrogen bonding, and a moderately polar carbonyl (C=0) group. It also has a nonpolar
hydrocarbon backbone. The interplay of these features dictates its solubility in different media.

Solubility Profile of 3-Acetyl-1-propanol

Based on available literature, 3-acetyl-1-propanol exhibits high solubility in polar protic and
polar aprotic solvents, and is also miscible with some less polar solvents like ether.
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Quantitative Solubility Data

Precise, experimentally determined quantitative solubility data for 3-acetyl-1-propanol across
a wide range of solvents is not readily available in published literature. However, its miscibility
in key solvents has been widely reported. The term "miscible” implies that the two substances
form a homogeneous solution in all proportions.

Solvent Classification Solubility Citation
Water Polar Protic Miscible[1] [1]
Ethanol Polar Protic Miscible[1] [1]
Diethyl Ether Moderately Polar Miscible[1] [1]

One source provides an estimated water solubility of 1e+006 mg/L, which supports the
classification of "miscible" as it indicates complete solubility at any proportion.

Experimental Protocol for Determining Liquid-Liquid
Miscibility

While a specific, detailed experimental protocol for determining the solubility of 3-acetyl-1-
propanol was not found in the literature, a general and widely accepted method for assessing

the miscibility of two liquids is the visual miscibility test. This method is straightforward and
provides a qualitative assessment of solubility.

Objective: To determine if 3-acetyl-1-propanol is miscible with a given solvent at a specific
temperature.

Materials:

3-Acetyl-1-propanol

Solvent of interest

Calibrated pipettes or graduated cylinders

A set of clear glass test tubes or vials with stoppers
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o Vortex mixer or shaker
o Constant temperature bath (optional, for temperature-controlled studies)
Procedure:

o Preparation: Ensure all glassware is clean and dry. Bring the 3-acetyl-1-propanol and the
solvent to the desired experimental temperature.

« Initial Miscibility Screening: In a test tube, add equal volumes (e.g., 2 mL each) of 3-acetyl-1-
propanol and the solvent.

e Mixing: Stopper the test tube and vortex or shake vigorously for 1-2 minutes to ensure
thorough mixing.

o Observation: Allow the mixture to stand undisturbed and observe.

o Miscible: If the mixture remains a single, clear, homogeneous phase with no visible
interface, the two liquids are miscible under these conditions.

o Immiscible: If the mixture separates into two distinct layers, the liquids are immiscible.

o Partially Miscible: If the mixture initially appears homogeneous but becomes cloudy or
separates upon standing, the liquids are partially miscible.

e Varying Proportions: To confirm complete miscibility, the experiment should be repeated with
varying proportions of the two liquids (e.g., 1:3 and 3:1 ratios of 3-acetyl-1-propanol to
solvent). The absence of phase separation at all proportions confirms miscibility.

» Data Recording: Record the observations for each solvent, noting whether the mixture is
miscible, immiscible, or partially miscible at the specified temperature.

Logical Relationships in Solubility

The solubility of 3-acetyl-1-propanol can be understood through its molecular structure and
the resulting intermolecular forces. The following diagram illustrates the logical relationship
between the functional groups of 3-acetyl-1-propanol and its interaction with different types of
solvents.
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Solubility Logic for 3-Acetyl-1-propanol
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Caption: Logical flow of 3-acetyl-1-propanol’s solubility.

Conclusion

3-Acetyl-1-propanol is a versatile compound with a high affinity for polar solvents, as
evidenced by its miscibility with water and ethanol. Its solubility in a broader range of organic
solvents can be inferred from its molecular structure, which contains both polar and nonpolar
regions. While extensive quantitative solubility data is not currently available, the provided
qualitative information and general experimental protocols offer a solid foundation for
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researchers and professionals working with this compound. Further experimental investigation
is warranted to establish a comprehensive quantitative solubility profile of 3-acetyl-1-propanol
in a wider array of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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